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  4. 7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 369401-45-6
VCID: VC0385066
InChI: InChI=1S/C25H20N4O3S/c1-17-10-12-19(13-11-17)33(31,32)21-15-20-24(27-22-9-5-6-14-28(22)25(20)30)29(23(21)26)16-18-7-3-2-4-8-18/h2-15,26H,16H2,1H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CC=C5
Molecular Formula: C25H20N4O3S
Molecular Weight: 456.5g/mol

7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 369401-45-6

Main Products

VCID: VC0385066

Molecular Formula: C25H20N4O3S

Molecular Weight: 456.5g/mol

7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 369401-45-6

CAS No. 369401-45-6
Product Name 7-Benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C25H20N4O3S
Molecular Weight 456.5g/mol
IUPAC Name 7-benzyl-6-imino-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C25H20N4O3S/c1-17-10-12-19(13-11-17)33(31,32)21-15-20-24(27-22-9-5-6-14-28(22)25(20)30)29(23(21)26)16-18-7-3-2-4-8-18/h2-15,26H,16H2,1H3
Standard InChIKey QKHLVDSBGADEIH-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CC=C5
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CC=C5
PubChem Compound 1236823
Last Modified Nov 11 2021
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